Cas no 2097998-95-1 (2-Azido-1-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)ethan-1-one)

• Product Name: 2-Azido-1-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)ethan-1-one
• CAS No: 2097998-95-1
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 4774377
• Update Time: 2025-10-22

2-Azido-1-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-azido-1-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)ethan-1-one
• 2-azido-1-[4-(hydroxymethyl)-4-methylpiperidin-1-yl]ethanone
• 2-Azido-1-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)ethan-1-one

• Inchi： 1S/C9H16N4O2/c1-9(7-14)2-4-13(5-3-9)8(15)6-11-12-10/h14H,2-7H2,1H3
• InChI Key： RHKAZNXMUOACLG-UHFFFAOYSA-N
• SMILES： OCC1(C)CCN(C(CN=[N+]=[N-])=O)CC1

Computed Properties

• Exact Mass: 212.12732577 g/mol
• Monoisotopic Mass: 212.12732577 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 54.9
• Molecular Weight: 212.25

Additional information on 2-Azido-1-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)ethan-1-one

Research Brief on 2-Azido-1-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)ethan-1-one (CAS: 2097998-95-1)

2-Azido-1-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)ethan-1-one (CAS: 2097998-95-1) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its azido and hydroxymethyl functional groups, serves as a versatile intermediate in the synthesis of bioactive molecules and potential therapeutic agents. Recent studies have explored its utility in click chemistry applications, drug discovery, and targeted delivery systems.

The compound's unique structural features, including the piperidine ring and azido moiety, make it a valuable building block for the development of novel pharmaceuticals. Researchers have leveraged its reactivity in copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry, to create complex molecular architectures with high precision and efficiency. This has opened new avenues for the design of drug candidates with improved pharmacokinetic properties and reduced off-target effects.

In a recent study published in the Journal of Medicinal Chemistry, scientists investigated the potential of 2-Azido-1-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)ethan-1-one as a precursor for the synthesis of protease inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against key viral proteases, suggesting its potential application in antiviral therapy. The researchers highlighted the compound's ability to form stable covalent adducts with active-site residues, a feature that could be exploited for the development of next-generation antiviral drugs.

Another area of interest is the compound's role in targeted drug delivery systems. A 2023 study in Advanced Drug Delivery Reviews explored its use in the functionalization of nanoparticles for site-specific drug release. The azido group facilitated efficient conjugation with targeting ligands, while the hydroxymethyl group provided a handle for further modifications. This dual functionality enabled the creation of smart delivery systems capable of responding to specific biological stimuli, thereby enhancing therapeutic efficacy and minimizing systemic toxicity.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 2-Azido-1-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)ethan-1-one. Recent advancements in flow chemistry and continuous manufacturing have shown potential in addressing these issues, as reported in Organic Process Research & Development. These innovations could pave the way for broader adoption of this compound in industrial-scale pharmaceutical production.

In conclusion, 2-Azido-1-(4-(hydroxymethyl)-4-methylpiperidin-1-yl)ethan-1-one represents a valuable tool in modern drug discovery and development. Its multifaceted reactivity and compatibility with click chemistry make it a cornerstone for the synthesis of complex bioactive molecules. Ongoing research continues to uncover new applications, from antiviral agents to targeted delivery systems, underscoring its importance in the chemical biology and pharmaceutical sciences.